Cas no 2034363-14-7 (N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide)

N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide is a synthetic organic compound featuring a benzodioxole and quinoline moiety linked via a piperidinecarboxamide bridge. Its structural complexity confers selective binding properties, making it a candidate for pharmacological research, particularly in receptor modulation studies. The compound's rigid aromatic systems and heterocyclic components enhance stability and potential bioactivity. Its well-defined molecular architecture allows for precise interactions with biological targets, offering utility in medicinal chemistry and drug discovery. The presence of multiple functional groups provides opportunities for further derivatization, enabling tailored modifications for specific applications. This compound is typically handled under controlled conditions due to its specialized nature.
N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide structure
2034363-14-7 structure
Product Name:N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide
CAS No:2034363-14-7
MF:C22H21N3O4
MW:391.419845342636
CID:5377484
Update Time:2025-06-10

N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide
    • Inchi: 1S/C22H21N3O4/c26-22(24-16-6-7-18-20(13-16)28-14-27-18)25-11-8-17(9-12-25)29-19-5-1-3-15-4-2-10-23-21(15)19/h1-7,10,13,17H,8-9,11-12,14H2,(H,24,26)
    • InChI Key: HJHGJURYBCBEIU-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=C3OCOC3=C2)=O)CCC(OC2=C3C(=CC=C2)C=CC=N3)CC1

Experimental Properties

  • Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 639.0±55.0 °C(Predicted)
  • pka: 13.75±0.20(Predicted)

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Additional information on N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide

N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide (CAS No. 2034363-14-7): A Comprehensive Overview

N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide (CAS No. 2034363-14-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide is particularly noteworthy. It consists of a benzodioxole ring linked to a quinoline moiety through an ether bond, with a piperidine carboxamide group attached to the quinoline ring. This intricate arrangement of functional groups imparts the compound with a range of pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent research findings have highlighted the potential of N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide significantly reduced oxidative stress and inflammation in neuronal cells exposed to toxic stimuli.

In addition to its neuroprotective properties, N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound can improve cognitive function and motor coordination in animal models of these diseases. The mechanism underlying these effects is thought to involve the modulation of neurotransmitter systems and the reduction of neuroinflammation.

The pharmacokinetic profile of N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide has been extensively studied to ensure its suitability for clinical development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and demonstrates good brain penetration, which is crucial for its therapeutic efficacy in neurological disorders.

Furthermore, N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide has been evaluated for its safety and tolerability in preclinical models. Toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for further clinical evaluation.

The potential applications of N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide extend beyond neurological disorders. Recent research has explored its anti-inflammatory properties and potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in affected tissues.

In conclusion, N-1,3-Benzodioxol-5-yl-4-(8-quinolinyloxy)-1-piperidinecarboxamide (CAS No. 2034363-14-7) represents a promising therapeutic agent with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, paving the way for its potential use in clinical settings.

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